2'-Deoxymugineic acid

• IUPAC Name: (2S)-1-[(3S)-3-carboxy-3-[[(3S)-3-carboxy-3-hydroxypropyl]amino]propyl]azetidine-2-carboxylic acid
• InChI: InChI=1S/C12H20N2O7/c15-9(12(20)21)1-4-13-7(10(16)17)2-5-14-6-3-8(14)11(18)19/h7-9,13,15H,1-6H2,(H,16,17)(H,18,19)(H,20,21)/t7-,8-,9-/m0/s1
• InChI Key: CUZKLRTTYZOCSD-CIUDSAMLSA-N
• Canonical SMILES: C1CN(C1C(=O)O)CCC(C(=O)O)NCCC(C(=O)O)O
• Isomeric SMILES: C1CN([C@@H]1C(=O)O)CC[C@@H](C(=O)O)NCC[C@@H](C(=O)O)O
• Molecular Formula: C12H20N2O7
• DSSTOX Substance ID: DTXSID50995715
• Molecular Weight: 304.30 g/mol
• CAS RN: 74235-24-8

Description

2-Deoxymugineic acid (2-DMA) is a naturally occurring dicarboxylic acid that is found in the roots of certain grasses, including wheat, barley, and maize. It is an important component of the secondary metabolite pathway in these plants, and has been studied for its potential role in plant growth and development. 2-DMA has been found to have a variety of biochemical and physiological effects on plants, and has been studied for its potential use in laboratory experiments.

Scientific Research Applications

• Iron Nutrition in Plants : DMA plays a crucial role in iron nutrition in strategy II plants. Its metal-binding properties are essential for iron uptake and utilization in these plants (Reichman & Parker, 2002).

• Quantification and Biogeochemistry : [13C4]-labeled DMA serves as a cost-effective, isotopically labeled internal standard for accurate quantification in soil and plant samples, aiding in the understanding of its biogeochemistry and biodegradation (Walter, Artner, & Stanetty, 2014).

• Biosynthetic Pathways in Barley and Rye : Feeding iron-deficient barley and rye plants with DMA leads to the biosynthesis of related compounds, illustrating its role in plant metabolism (Ma & Nomoto, 1994).

• Use as an Iron Fertilizer : Proline-2'-deoxymugineic acid, a stable and less expensive iron fertilizer derived from DMA, can effectively promote growth in rice grown in calcareous soils by restoring iron deficiency (Suzuki et al., 2021).

• Methionine Cycling and Mugineic Acid Synthesis : The biosynthesis of DMA in wheat roots is associated with the methionine recycling pathway, crucial for the continuous synthesis of mugineic acids in gramineous plants (Ma et al., 1995).

• Synthetic Approaches for Study : Novel synthetic methods for DMA enable rapid production and facilitate the study of phytosiderophores (Klair, Mohan, & Kitahara, 1998).

• Quantification in Plants : A highly sensitive, quick, and simple method for quantifying DMA in plants enables functional analysis under various iron conditions (Kakei et al., 2009).

• Zinc Translocation in Rice : DMA plays a critical role in the distribution of zinc within zinc-deficient rice plants, beyond just zinc absorption from soil (Suzuki et al., 2008).

Mechanism of Action

Members of the Poaceae have developed a sophisticated mechanism of Fe acquisition through secretion of mugineic acid family phytosiderophores (MAs) into the rhizosphere. These natural chelators form 1:1 water-soluble complexes with Fe (III), and Poaceae plants can absorb the resulting Fe (III)–MAs complexes via yellow stripe 1/yellow stripe 1-like (YS1/YSL) transporters.

Future Directions

The efficacy of proline-2’-deoxymugineic acid for improving the Fe nutrition and yield of peanut indicates its outstanding potential for agricultural applications. The development of a more stable and less expensive analog of 2’-deoxymugineic acid could be a promising direction for future research.

• "Development of a mugineic acid family phytosiderophore analog as an iron fertilizer"
• "Synthesis of [13C4]-labeled 2’-deoxymugineic acid"
• "A Practical Synthesis of the Phytosiderophore 2’-Deoxymugineic Acid: A Key to the Mechanistic Study of Iron Acquisition by Graminaceous Plants"
• "2′-Deoxymugineic acid promotes growth of rice"
• "The active Fe chelator proline‐2′‐deoxymugineic acid enhances peanut yield by improving soil Fe availability and plant Fe status"

Biochemical Analysis

Biochemical Properties

2’-Deoxymugineic acid plays a crucial role in biochemical reactions, particularly those involving iron. It interacts with various enzymes and proteins to facilitate iron uptake and transport in plants . For instance, it is involved in the biosynthesis of mugineic acid family phytosiderophores, a process that requires the action of enzymes such as nicotianamine synthase (NAS), nicotianamine aminotransferase (NAAT), and 2’-deoxymugineic acid synthase (DMAS) .

Cellular Effects

2’-Deoxymugineic acid has significant effects on various types of cells and cellular processes. It influences cell function by improving iron nutrition, which is essential for processes like photosynthesis, respiration, and chlorophyll biosynthesis . It also impacts cell signaling pathways, gene expression, and cellular metabolism, primarily through its role in iron homeostasis .

Molecular Mechanism

The molecular mechanism of 2’-Deoxymugineic acid primarily involves its role as a chelator for iron. It forms complexes with iron in the soil, which are then taken up by plant cells . This process involves binding interactions with biomolecules, activation of enzymes involved in iron uptake and transport, and changes in gene expression related to iron homeostasis .

Temporal Effects in Laboratory Settings

The effects of 2’-Deoxymugineic acid can change over time in laboratory settings. While specific studies detailing the temporal effects of 2’-Deoxymugineic acid are limited, it is known that the compound plays a crucial role in the long-term health and development of plants by ensuring adequate iron nutrition .

Dosage Effects in Animal Models

Currently, there is limited information available on the effects of 2’-Deoxymugineic acid dosage in animal models. Most research has focused on its role in plants, particularly in relation to iron uptake and transport .

Metabolic Pathways

2’-Deoxymugineic acid is involved in the metabolic pathway for the biosynthesis of mugineic acid family phytosiderophores . This pathway involves several enzymes, including NAS, NAAT, and DMAS . These enzymes catalyze reactions that convert nicotianamine into 2’-deoxymugineic acid, which is then used to chelate iron .

Transport and Distribution

2’-Deoxymugineic acid is transported and distributed within cells and tissues through specific transporters. For instance, in maize, transporter of MAs (TOM) and efflux transporter of NA (ENA) are involved in the transport of 2’-Deoxymugineic acid .

Subcellular Localization

The subcellular localization of 2’-Deoxymugineic acid is likely to be in the cytoplasm, as suggested by the localization of enzymes involved in its biosynthesis

Q & A

Q1: How does DMA interact with iron and what are the downstream effects in plants?

A1: DMA acts as a chelating agent, binding to Fe(III) with high affinity in the rhizosphere []. This DMA-Fe(III) complex is then recognized and transported into root cells via specific transporters like HvYS1 in barley []. This efficient uptake system enables graminaceous plants, particularly in alkaline soils where iron availability is limited, to acquire iron essential for growth and development [].

Q2: What is the molecular formula and weight of DMA?

A2: The molecular formula of DMA is C₁₂H₂₀N₂O₈, and its molecular weight is 320.3 g/mol [].

Q3: What spectroscopic data is available for characterizing DMA?

A3: Techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are commonly employed to characterize DMA [, , ].

Q4: Does DMA exhibit any catalytic properties itself?

A4: While DMA itself is not known to possess catalytic properties, its role in iron acquisition indirectly influences numerous enzymatic processes within plants, as iron is a crucial cofactor for many enzymes.

Q5: Have there been any computational studies on DMA and its interactions?

A5: Yes, computational techniques like nano-electrospray ionization Fourier transform ion cyclotron resonance mass spectrometry (nano-ESI-FTICRMS) have been used to analyze DMA, its metal complexes with Fe(II) and Fe(III), and its interactions with other molecules like nicotianamine [].

Q6: How do structural modifications of DMA affect its iron-chelating activity?

A6: Structural modifications can significantly impact DMA's activity. For example, the addition of a hydroxyl group at the 2' position, forming 2'-hydroxyavenic acid A (HAVA), has been shown to maintain similar chelating activity to known phytosiderophores []. Further research is needed to fully understand the relationship between specific structural modifications and iron-chelating capacity.

Q7: What analytical techniques are used to quantify DMA in plant and soil samples?

A7: High-performance liquid chromatography (HPLC) coupled with various detection methods, such as UV-Vis or mass spectrometry (MS), is widely employed for DMA quantification [, , , ]. The development of a 13C4-labeled DMA internal standard has further enabled accurate quantification using isotope dilution techniques [].

Q8: What is the environmental fate of DMA and its potential impact?

A8: DMA is biodegradable in the soil, and its degradation rate is influenced by factors like microbial activity and soil properties []. Research suggests that DMA might play a role in mitigating cadmium (Cd) uptake in plants [].

Q9: How does the solubility of DMA affect its bioavailability to plants?

A9: DMA is a highly water-soluble compound, enabling its efficient movement through the soil solution and facilitating uptake by plant roots [].